Cas no 1207053-48-2 (1-(naphthalen-1-yl)methyl-3-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)urea)

• Product Name: 1-(naphthalen-1-yl)methyl-3-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)urea
• CAS No: 1207053-48-2
• MF: C₂₄H₂₅N₃O₂
• MW: 387.474205732346
• CID: 5924857
• PubChem ID: 45504794
• Update Time: 2025-05-25

1-(naphthalen-1-yl)methyl-3-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(naphthalen-1-yl)methyl-3-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)urea
• VU0523166-1
• 1-(naphthalen-1-ylmethyl)-3-(2-propanoyl-3,4-dihydro-1H-isoquinolin-7-yl)urea
• 1-[(naphthalen-1-yl)methyl]-3-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)urea
• F5834-2649
• 1207053-48-2
• AKOS024521630
• 1-(naphthalen-1-ylmethyl)-3-(2-propionyl-1,2,3,4-tetrahydroisoquinolin-7-yl)urea

• Inchi： 1S/C24H25N3O2/c1-2-23(28)27-13-12-17-10-11-21(14-20(17)16-27)26-24(29)25-15-19-8-5-7-18-6-3-4-9-22(18)19/h3-11,14H,2,12-13,15-16H2,1H3,(H2,25,26,29)
• InChI Key： FYYVLSASZLBZDH-UHFFFAOYSA-N
• SMILES： O=C(CC)N1CC2C=C(C=CC=2CC1)NC(NCC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 387.19467705g/mol
• Monoisotopic Mass: 387.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 1-(naphthalen-1-yl)methyl-3-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)urea

Introduction to 1-(naphthalen-1-yl)methyl-3-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)urea (CAS No. 1207053-48-2)

The compound 1-(naphthalen-1-yl)methyl-3-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)urea (CAS No. 1207053-48-2) is a highly specialized organic molecule with a complex structure that combines elements of naphthalene, isoquinoline derivatives, and urea functionalities. This compound has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields such as drug delivery systems, material science, and advanced chemical synthesis.

Recent studies have highlighted the importance of naphthalene-based derivatives in the development of novel materials with enhanced electronic properties. The naphthalene moiety in this compound contributes to its aromatic stability and conjugation capabilities, making it a promising candidate for applications in organic electronics. Researchers have explored the use of such compounds in the fabrication of light-emitting diodes (LEDs) and photovoltaic devices, where their electronic properties play a crucial role in device performance.

The isoquinoline derivative component of this compound adds another layer of complexity and functionality. Isoquinolines are known for their versatility in organic synthesis and their ability to participate in various chemical reactions. The presence of a propanoyl group further enhances the compound's reactivity and selectivity in biochemical environments. This makes it a valuable tool in medicinal chemistry for designing bioactive molecules with specific therapeutic targets.

The urea functionality within this compound introduces hydrogen bonding capabilities and increases its solubility in polar solvents. This property is particularly advantageous in drug delivery systems, where solubility is a critical factor for bioavailability. Recent advancements in nanotechnology have leveraged such compounds to develop targeted drug delivery vehicles that can enhance therapeutic efficacy while minimizing side effects.

From a synthetic perspective, the preparation of 1-(naphthalen-1-yl)methyl-3-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)urea involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have optimized synthesis pathways by incorporating catalytic asymmetric techniques and green chemistry principles to minimize environmental impact.

In terms of characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the molecular architecture and functional groups present within the molecule.

Looking ahead, the potential applications of CAS No. 1207053-48-2 are vast and varied. Its unique combination of aromaticity, isoquinoline reactivity, and urea functionality positions it as a versatile building block for constructing advanced materials and bioactive molecules. Ongoing research continues to uncover new avenues for its utilization across diverse scientific disciplines.